Cas no 71905-93-6 (Benzenesulfonyl chloride, 2-(acetylamino)-)

• Product Name: Benzenesulfonyl chloride, 2-(acetylamino)-
• CAS No: 71905-93-6
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 544839
• PubChem ID: 12506944
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 2-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(acetylamino)-
• 2-(ACETYLAMINO)BENZENESULFONYL CHLORIDE
• 2-acetamidobenzenesulfonyl chloride
• 71905-93-6
• AB60369
• SCHEMBL1279094
• DTXSID80500735
• 2-ACETAMIDOBENZENE-1-SULFONYL CHLORIDE
• AKOS006333931
• VKPQLZPZPYQFOK-UHFFFAOYSA-N
• acetamidobenzenesulfonyl chloride
• Acetylaminobenzolsulfochlorid

• Inchi： 1S/C8H8ClNO3S/c1-6(11)10-7-4-2-3-5-8(7)14(9,12)13/h2-5H,1H3,(H,10,11)
• InChI Key： VKPQLZPZPYQFOK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 232.99144
• Monoisotopic Mass: 232.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24